Cas no 1375069-13-8 ({3-3-(ethylcarbamoyl)phenylphenyl}acetic acid)

• Product Name: {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid
• CAS No: 1375069-13-8
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD22205795
• CID: 2772222
• PubChem ID: 70699885
• Update Time: 2025-06-09

{3-3-(ethylcarbamoyl)phenylphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-[3-(ethylcarbamoyl)phenyl]phenyl]acetic acid
• {3-[3-(ethylcarbamoyl)phenyl]phenyl}acetic acid;
• {3-[3-(ethylcarbamoyl)phenyl]phenyl}acetic acid
• 1375069-13-8
• [1,1'-Biphenyl]-3-acetic acid, 3'-[(ethylamino)carbonyl]-
• {3-[3-(ethylcarbamoyl)phenyl]phenyl}aceticacid
• DTXSID00742998
• BS-20864
• [3'-(Ethylcarbamoyl)[1,1'-biphenyl]-3-yl]acetic acid
• MFCD22205795
• [3'-(ETHYLCARBAMOYL)-[1,1'-BIPHENYL]-3-YL]ACETIC ACID
• {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid

• MDL： MFCD22205795
• Inchi： 1S/C17H17NO3/c1-2-18-17(21)15-8-4-7-14(11-15)13-6-3-5-12(9-13)10-16(19)20/h3-9,11H,2,10H2,1H3,(H,18,21)(H,19,20)
• InChI Key： FBFDLRCJKCXOEF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1=CC=CC(CC(=O)O)=C1)NCC

Computed Properties

• Exact Mass: 283.12100
• Monoisotopic Mass: 283.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.89000
• LogP: 3.30520

Additional information on {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid

Introduction to {3-3-(ethylcarbamoyl)phenylphenyl}acetic Acid (CAS No. 1375069-13-8)

{3-3-(ethylcarbamoyl)phenylphenyl}acetic acid} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1375069-13-8, represents a unique molecular structure that has been the subject of extensive investigation for its potential therapeutic applications. The presence of an ethylcarbamoyl group and a phenylphenyl moiety in its molecular framework suggests a rich chemical diversity, which may contribute to its biological activity and pharmacological properties.

The structural characteristics of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid make it an intriguing candidate for further exploration in drug discovery and development. The ethylcarbamoyl substituent can influence the compound's solubility, metabolic stability, and interactions with biological targets, while the phenylphenyl group introduces additional aromaticity and potential for hydrogen bonding interactions. These features are critical in designing molecules that can effectively modulate biological pathways and exhibit desired pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid with various biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and autoimmune disorders.

In vitro studies have begun to unravel the mechanistic aspects of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid's biological activity. Preliminary results indicate that this compound exhibits inhibitory effects on certain enzymes, which could lead to its use in the management of metabolic diseases. Additionally, its ability to modulate receptor activity has opened up possibilities for applications in neurological disorders. The dual functionality provided by the ethylcarbamoyl and phenylphenyl groups appears to be key in eliciting these effects, suggesting that further optimization could enhance its therapeutic potential.

The synthesis of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into its structural analogs, which could be tailored for specific biological activities.

The pharmacokinetic properties of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary pharmacokinetic studies suggest that this compound exhibits moderate bioavailability and favorable metabolic profiles, which are essential for developing it into a viable drug candidate.

As interest in targeted therapies grows, {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid has been explored as a potential lead compound for designing molecules that interact specifically with disease-causing targets. Its structural features allow for modifications that can enhance binding affinity and selectivity, thereby reducing side effects associated with broader-spectrum drugs. This approach aligns with the current trend toward personalized medicine, where compounds are tailored to individual patient needs based on genetic and molecular profiles.

The role of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid in drug development is further underscored by its potential as a building block for more complex molecules. By incorporating this compound into larger scaffolds or derivatizing its functional groups, researchers can create novel entities with enhanced pharmacological properties. This modular approach to drug design leverages the known bioactivity of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid while allowing for fine-tuning to meet specific therapeutic requirements.

Future research directions include exploring the synthesis of derivatives of {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid to improve its pharmacological profile. Techniques such as structure-activity relationship (SAR) studies will be instrumental in identifying modifications that enhance efficacy while minimizing toxicity. Additionally, exploring new synthetic routes could reduce production costs and improve scalability, making this compound more accessible for both research and commercial applications.

The interdisciplinary nature of studying {3-3-(ethylcarbamoyl)phenylphenyl}acetic acid highlights the importance of collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from various fields, researchers can accelerate the discovery and development of new therapeutic agents. This compound serves as a testament to the power of multidisciplinary approaches in addressing complex challenges in medicine and biology.